Cas no 67175-28-4 (3-Hydroxy-2,6-dinitrobenzoic Acid)

3-Hydroxy-2,6-dinitrobenzoic Acid structure
67175-28-4 structure
Product Name:3-Hydroxy-2,6-dinitrobenzoic Acid
CAS No:67175-28-4
MF:C7H4N2O7
MW:228.1158618927
CID:395222
PubChem ID:71374905
Update Time:2025-04-19

3-Hydroxy-2,6-dinitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-hydroxy-2,6-dinitro-
    • 3-hydroxy-2,6-dinitrobenzoic acid
    • 67175-28-4
    • DTXSID00797665
    • 3-?Hydroxy-?2,?6-?dinitrobenzoic Acid
    • 3-Hydroxy-2,6-dinitrobenzoic Acid
    • Inchi: 1S/C7H4N2O7/c10-4-2-1-3(8(13)14)5(7(11)12)6(4)9(15)16/h1-2,10H,(H,11,12)
    • InChI Key: AHGWZSUEMUEPEF-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C(C(=O)O)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 228.00182
  • Monoisotopic Mass: 228.00185047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 143.81

3-Hydroxy-2,6-dinitrobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H782860-50mg
3-​Hydroxy-​2,​6-​dinitrobenzoic Acid
67175-28-4
50mg
$1148.00 2023-05-18
TRC
H782860-25mg
3-​Hydroxy-​2,​6-​dinitrobenzoic Acid
67175-28-4
25mg
$ 800.00 2023-09-07
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